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Compound of Interest

Compound Name: 3,3',5-Trichlorobenzhydrol
CAS No.: 844683-49-4
Cat. No.: B7779553
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Executive Summary & Immediate Action

3,3',5-Trichlorobenzhydrol (CAS: 844683-49-4) is a halogenated aromatic alcohol.[1] For
disposal purposes, it must be classified as Halogenated Organic Waste. Improper disposal
(e.g., mixing with non-halogenated solvents or drain disposal) poses severe environmental
risks and violates EPA/RCRA compliance standards due to the potential formation of dioxins
and acidic byproducts during incineration.[1]

Emergency Spill Response (Small Scale < 50g9):

Isolate: Evacuate immediate area; mark the zone.

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1]

Contain: If solid, cover to prevent dust. If solution, absorb with vermiculite or sand.[1]

Clean: Scoop into a wide-mouth jar labeled "Hazardous Waste - Halogenated Solid."

Decontaminate: Wash surface with soap and water; collect rinsate as halogenated waste.
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in a self-validating safety

protocol.
Property Description Operational Implication
] ] Must be identified on all waste
Chemical Name 3,3',5-Trichlorobenzhydrol
tags.
Use for inventory tracking and
CAS Number 844683-49-4 o
waste manifesting.[1]
) ) ] Dust inhalation hazard;
Physical State Solid (Crystalline powder) ) )
requires particulate control.
N Low in water; Soluble in Do not attempt to dilute and
Solubility i .
organics flush down drains.
] Irritant (Skin/Eye/Resp), Requires segregation from
Primary Hazards ] o
Aquatic Toxicity general trash and waterways.

Requires high-temp
Waste Class Halogenated Organic incineration with acid

scrubbing.

GHS Hazard Statements (Extrapolated):
o H315/H319: Causes skin and serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2][3]

e H410: Very toxic to aquatic life with long-lasting effects.[1][2][4]

Waste Classification Logic

In drug development laboratories, waste streams are often commingled.[1] You must strictly
segregate this compound based on its halogen content.
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e The "Why": Standard organic waste (non-halogenated like acetone/ethanol) is often used as
auxiliary fuel in cement kilns.[1] Halogenated compounds (containing Cl, Br, F) cannot be
burned this way because they generate hydrochloric acid (HCI) and can form toxic
dioxins/furans. They require specialized incinerators operating at >1100°C with scrubbers.

e The Rule: If the halogen concentration exceeds 1,000 ppm (0.1%), the entire container is
classified as Halogenated.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Excess Reagent)

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid
metal containers as residual acidity (if any) may corrode them.

o Packaging: Transfer the solid directly into the container. Do not dissolve it unnecessarily.
o Labeling: Apply a hazardous waste tag immediately.

o Constituents: "3,3',5-Trichlorobenzhydrol"[1]

o Hazard Checkbox: "Toxic", "Irritant”, "Halogenated".[1]

o Storage: Cap tightly. Store in the Solid Waste Satellite Accumulation Area (SAA).[1]

Scenario B: Disposal of Solutions (Reaction Mixtures/Mother Liquors)

e Segregation: Pour into the carboy designated "Halogenated Solvents" (often coded Red or
Green depending on facility, distinct from Non-Halogenated).

o Compatibility Check: Ensure the carboy does not contain strong oxidizers or reactive metals
(e.g., Sodium metal), which could react with the chlorinated aromatic.

e Logging: Record the volume and estimated concentration on the carboy’s log sheet. This is
critical for the waste vendor to determine the BTU value and chlorine content.

Visual Workflow: Disposal Decision Tree
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The following diagram illustrates the logical flow for disposing of 3,3',5-Trichlorobenzhydrol to
ensure compliance and safety.

Waste: 3,3',5-Trichlorobenzhydrol

Determine Physical State

Pure Solid / Precipitate Dissolved in Solvent
Select Wide-Mouth Jar Select Carboy:
(HDPE or Glass) HALOGENATED SOLVENTS

Apply Hazardous Waste Label
Check: Toxic' & 'Halogenated'

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of halogenated aromatic waste.

Regulatory Compliance & RCRA Context
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While 3,3',5-Trichlorobenzhydrol is not explicitly listed as a P- or U-listed waste (unlike some
specific chlorobenzenes), it falls under the Characteristic of Toxicity logic if tested, and certainly
under Halogenated Organic protocols.[1]

o EPA Waste Code: If the waste stream is ignitable (due to solvent), it carries DOOL.[1] If it
contains significant chloroform or other regulated solvents, it carries those codes (e.g.,
D022). For the pure solid, it is treated as "Non-RCRA Regulated Hazardous Waste" in some
jurisdictions unless it exhibits toxicity characteristic leaching (TCLP), but best practice
dictates managing it as Hazardous Chemical Waste requiring incineration.

» Dioxin Prevention: The strict segregation from non-halogenated waste is to prevent the
accidental formation of Polychlorinated Dibenzo-p-dioxins (PCDDs) during combustion in
non-specialized kilns [1].[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures: 3,3',5-
Trichlorobenzhydrol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779553/docs#proper-disposal-procedures-3-3-5-
trichlorobenzhydrol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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